![molecular formula C18H18N2OS B1205165 6-Methoxy-4-methyl-2-[(2-methylphenyl)methylthio]quinazoline](/img/structure/B1205165.png)
6-Methoxy-4-methyl-2-[(2-methylphenyl)methylthio]quinazoline
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Overview
Description
6-methoxy-4-methyl-2-[(2-methylphenyl)methylthio]quinazoline is a member of quinazolines.
Scientific Research Applications
Lithiation and Side-Chain Substitution
- A study by Smith, El‐Hiti, and Hegazy (2005) demonstrated the lithiation of 2-Methyl-4-(methylthio)quinazoline, including similar compounds, at -78 °C with n-BuLi in THF. This process allowed for the reaction with various electrophiles, leading to modified 2-substituted 4-(methylthio)quinazolines in excellent yields. This highlights the compound's potential in chemical synthesis and modification (Smith, El‐Hiti, & Hegazy, 2005).
Inhibition of Cyclic GMP Phosphodiesterase
- Takase et al. (1994) synthesized various quinazoline derivatives and evaluated their inhibitory activities toward cyclic GMP phosphodiesterase (cGMP-PDE) from porcine aorta. Their findings indicated that monosubstitution at the 6-position of quinazoline derivatives was crucial for the inhibitory activity (Takase et al., 1994).
Hypolipidemic Activities
- Kurogi et al. (1996) discovered that derivatives of quinazolines and 4(3H)-quinazolinones, when substituted at positions with methoxy groups, exhibited increased hypolipidemic activity. This research suggests the compound's potential in addressing lipid disorders (Kurogi et al., 1996).
Tubulin-Polymerization Inhibition
- Wang et al. (2014) conducted a study on 4-(N-cycloamino)quinazolines, where they identified new tubulin-polymerization inhibitors. A particular compound in this class showed significant in vitro cytotoxic activity and substantial inhibition of colchicine binding, indicating potential in cancer treatment (Wang et al., 2014).
Antihypertensive Action
- Research by Tsai et al. (2001) on a quinazoline derivative, DL-017, demonstrated its efficacy in reducing arterial pressure, suggesting a potential role in the treatment of hypertension (Tsai et al., 2001).
Antimicrobial and Analgesic Activity
- Gupta and Chaudhary (2012) synthesized compounds based on benzo[h]quinazoline, which exhibited promising antimicrobial activities. Their findings contribute to the potential use of quinazoline derivatives in antimicrobial therapies (Gupta & Chaudhary, 2012).
Properties
Molecular Formula |
C18H18N2OS |
---|---|
Molecular Weight |
310.4 g/mol |
IUPAC Name |
6-methoxy-4-methyl-2-[(2-methylphenyl)methylsulfanyl]quinazoline |
InChI |
InChI=1S/C18H18N2OS/c1-12-6-4-5-7-14(12)11-22-18-19-13(2)16-10-15(21-3)8-9-17(16)20-18/h4-10H,11H2,1-3H3 |
InChI Key |
SAHKCOGMTLERGJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1CSC2=NC(=C3C=C(C=CC3=N2)OC)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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